Cas no 2229318-70-9 (methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229318-70-9
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 5953741
• PubChem ID: 165733488
• Update Time: 2025-10-05

methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229318-70-9
• EN300-1920048

• Inchi： 1S/C12H18BrNO2/c1-7(6-13)10-8(2)14(4)9(3)11(10)12(15)16-5/h7H,6H2,1-5H3
• InChI Key： PYPKSTDCXRRYOQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Professional Introduction of Methyl 4-(1-Bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229318-70-9)

Methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, with the CAS number 2229318-70-9, is a complex organic compound that has garnered attention in the field of organic chemistry due to its unique structure and potential applications. This compound belongs to the class of pyrrole derivatives, which are known for their versatility in various chemical reactions and their role as intermediates in the synthesis of bioactive molecules. The compound's structure includes a pyrrole ring substituted with multiple methyl groups and a brominated propanol group, making it a valuable substrate for further functionalization.

The synthesis of methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the brominated substituent onto the pyrrole ring, demonstrating high efficiency and selectivity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Pyrrole derivatives are well-known for their ability to modulate biological targets such as kinases and G-protein coupled receptors (GPCRs). In a recent study published in *Journal of Medicinal Chemistry*, scientists reported that derivatives of methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate exhibited potent inhibitory activity against a panel of kinases involved in cancer progression. These findings underscore the compound's potential as a lead molecule for developing novel anti-cancer therapies.

In addition to its role in medicinal chemistry, methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has also been explored in materials science. Researchers have investigated its use as a precursor for constructing functional polymers with tailored electronic properties. By incorporating this compound into polymer backbones, scientists have achieved materials with enhanced conductivity and stability under harsh conditions. These advancements open new avenues for applications in flexible electronics and energy storage devices.

The structural features of methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate make it an attractive candidate for click chemistry reactions. The presence of both bromine and ester groups allows for straightforward functionalization through methods such as Suzuki-Miyaura coupling or transesterification. Recent research has demonstrated the utility of this compound in constructing libraries of bioactive molecules by employing high-throughput synthesis techniques. Such approaches are critical for accelerating drug discovery pipelines and identifying novel therapeutic agents.

From an analytical standpoint, the characterization of methyl 4-(1-bromopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. High-resolution mass spectrometry (HRMS) has enabled precise determination of the molecular formula and confirmation of the compound's structure. Additionally, computational modeling studies using density functional theory (DFT) have provided insights into the electronic properties and reactivity patterns of this compound.

In conclusion, methyl 4-(1-bromopropan-2-yli)-propane substituent on a pyrrole ring, along with its methyl ester functionality, makes it a versatile building block in organic synthesis. Its applications span across medicinal chemistry, materials science, and combinatorial synthesis, positioning it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is expected to grow further.